Cas no 2680845-06-9 (tert-butyl N-(1-phenylpropan-2-yl)-N-(prop-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-(1-phenylpropan-2-yl)-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2680845-06-9
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• CID: 6471757
• PubChem ID: 165913347
• Update Time: 2025-06-08

tert-butyl N-(1-phenylpropan-2-yl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680845-06-9
• tert-butyl N-(1-phenylpropan-2-yl)-N-(prop-2-yn-1-yl)carbamate
• EN300-28284049

• Inchi： 1S/C17H23NO2/c1-6-12-18(16(19)20-17(3,4)5)14(2)13-15-10-8-7-9-11-15/h1,7-11,14H,12-13H2,2-5H3
• InChI Key： ITSJOHYMDSYWSW-UHFFFAOYSA-N
• SMILES： O(C(N(CC#C)C(C)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.172878976g/mol
• Monoisotopic Mass: 273.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-(1-phenylpropan-2-yl)-N-(prop-2-yn-1-yl)carbamate

Comprehensive Overview of tert-butyl N-(1-phenylpropan-2-yl)-N-(prop-2-yn-1-yl)carbamate (CAS No. 2680845-06-9)

The compound tert-butyl N-(1-phenylpropan-2-yl)-N-(prop-2-yn-1-yl)carbamate (CAS No. 2680845-06-9) is a specialized carbamate derivative with significant potential in organic synthesis and pharmaceutical research. Its unique structure, featuring a tert-butyl group, a phenylpropan-2-yl moiety, and a prop-2-yn-1-yl side chain, makes it a versatile intermediate for constructing complex molecules. Researchers and chemists are increasingly interested in this compound due to its applicability in drug discovery and medicinal chemistry, particularly in the development of targeted therapies and small-molecule inhibitors.

One of the key reasons for the growing attention toward tert-butyl N-(1-phenylpropan-2-yl)-N-(prop-2-yn-1-yl)carbamate is its role in click chemistry applications. The presence of the prop-2-yn-1-yl group allows for efficient azide-alkyne cycloaddition reactions, a cornerstone of modern bioconjugation techniques. This property is highly valued in the design of biomolecular probes and diagnostic tools, aligning with current trends in precision medicine and theranostics.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in this compound serves as a robust protecting group for amines, enabling selective reactions in multi-step syntheses. This feature is particularly useful in peptide synthesis and the preparation of heterocyclic compounds, which are pivotal in drug development. The compound’s stability under various conditions also makes it a reliable choice for high-throughput screening and combinatorial chemistry.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize tert-butyl N-(1-phenylpropan-2-yl)-N-(prop-2-yn-1-yl)carbamate. Innovations such as catalytic processes and solvent-free reactions are being investigated to reduce environmental impact. This aligns with the broader industry shift toward eco-friendly synthesis and renewable feedstocks, addressing concerns about carbon footprint and waste minimization.

The compound’s potential in central nervous system (CNS) drug discovery is another area of interest. Its phenylpropan-2-yl moiety resembles structures found in neuroactive compounds, suggesting possible applications in neurological disorders. With the rising prevalence of conditions like Alzheimer’s disease and Parkinson’s disease, the demand for novel CNS-targeting molecules has never been higher.

Analytical characterization of tert-butyl N-(1-phenylpropan-2-yl)-N-(prop-2-yn-1-yl)carbamate typically involves advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity assessment and structural confirmation, critical for quality control in pharmaceutical manufacturing. The compound’s CAS No. 2680845-06-9 serves as a unique identifier in chemical databases, facilitating literature searches and patent reviews.

Looking ahead, the versatility of tert-butyl N-(1-phenylpropan-2-yl)-N-(prop-2-yn-1-yl)carbamate positions it as a valuable asset in cutting-edge research. Whether in academic labs or industrial R&D, this compound continues to inspire innovations in chemical biology and therapeutic development. As the scientific community delves deeper into its properties, new applications are likely to emerge, further solidifying its importance in modern chemistry.